Cas no 126541-88-6 (Methyl 3-hydroxy-4-(trifluoromethyl)benzoate)

• Product Name: Methyl 3-hydroxy-4-(trifluoromethyl)benzoate
• CAS No: 126541-88-6
• MF: C₉H₇F₃O₃
• MW: 220.145293474197
• CID: 2101619
• Update Time: 2023-08-03

Methyl 3-hydroxy-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxy-4-(trifluoromethyl)benzoate
• UJBJCCNJDGUZFA-UHFFFAOYSA-N
• 3-Hydroxy-4-trifluoromethylbenzoic acid methyl ester
• Benzoic acid, 3-hydroxy-4-(trifluoromethyl)-, methyl ester
• Methyl 3-hydroxy-4-(trifluoromethyl)benzoate

• Inchi： 1S/C9H7F3O3/c1-15-8(14)5-2-3-6(7(13)4-5)9(10,11)12/h2-4,13H,1H3
• InChI Key： UJBJCCNJDGUZFA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)OC)=CC=1O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters